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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Desethyl amodiaquine dihydrochloride

CAS No.: 79049-30-2

Cat. No.: S904130

Solubility Data & Chemical Properties

The table below summarizes the key physicochemical and solubility data for N-Desethyl Amodiaquine

Dihydrochloride gathered from the search results.

Property Details

CAS Number 79049-30-2 [1] [2] [3]

Molecular Formula C18H20CI3Ns0O [1] [2] [3]

Molecular Weight 400.73 g/mol [2] [3]

Physical Form Light yellow to yellow crystalline solid [1] [3]
Purity >95% [3] to 99.88% [2]

Solubility in DMSO 62.5 mg/mL (155.97 mM) [2]; Soluble [1] [3]
Solubility in Water 100 mg/mL (249.54 mM) [2]; Soluble [1] [3]
Solubility in Methanol Soluble [1] [3]
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Property Details
Storage -20°C, sealed, away from moisture [1] [2] or 2-8°C [3]
Stability Hygroscopic [1]

Experimental Protocols

Here are detailed protocols for preparing stock and working solutions of N-Desethyl Amodiaquine

Dihydrochloride.

Preparation of Stock Solutions

This protocol outlines the preparation of concentrated stock solutions for long-term storage [2].
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(Start ProtocoD

Calculate mass or volume
using molecular weight (400.73 g/mol)
e.g., 25 mg in 400 pL. DMSO for ~62.5 mg/mL

Weigh compound
using an analytical balance

Transfer to suitable vial
(e.g., a glass vial with screw cap)

'

Add solvent
(DMSO, sterile water, or methanol)

Briefly vortex and sonicate
until a clear solution is obtained

Aliquot and store
at -20°C in a sealed container

Stock Solution Ready

Click to download full resolution via product page

¢ Solvent Choice: DMSO is a common choice for high-concentration stock solutions. Sterile water or
methanol are also suitable solvents [1] [2] [3].
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¢ Preparation of 62.5 mg/mL DMSO Stock: Add 400 pL of DMSO to 25 mg of the compound. Vortex
and sonicate if necessary to aid dissolution [2].

¢ Aliquoting: Aliquot the stock solution to avoid repeated freeze-thaw cycles.

e Storage: Store at -20°C in a sealed container to protect from moisture. Under these conditions, the
solution is stable for at least 1 month [2].

Preparation of Working Solutions for In Vitro Assays

This protocol describes diluting the stock solution to a working concentration for cell-based assays [2].

¢ Dilution in Aqueous Buffer: Rapidly dilute the DMSO stock solution into your cell culture medium or
assay buffer. A final DMSO concentration of <0.1-1% is generally well-tolerated by most cell lines.

e Preparation of 10 mM Aqueous Stock: For a ready-to-dilute aqueous stock, add 0.4 mL of pure
water to 1 mg of the compound. Vortex and sonicate to dissolve [2].

Preparation for In Vivo Studies

The following protocol is recommended for preparing a dosing solution suitable for animal studies, ensuring

the compound is in solution and the excipients are well-tolerated [2].

e Protocol 1:

o

Prepare a DMSO stock solution no more than 20.8 mg/mL.
Mix 100 pL of this stock with 400 pL of PEG 300.

Add 50 pL of Tween-80 and mix well.
Finally, add 450 pL of saline (0.9% sodium chloride) to a total volume of 1 mL.

This yields a clear solution with a final concentration of at least 2.08 mg/mL [2].

(e]

[¢]

[e]

[e]

¢ Protocol 2:

o Prepare a DMSO stock solution no more than 20.8 mg/mL.
o Mix 100 puL of this stock with 900 pL of 20% SBE-B-CD in saline.
o This also yields a clear solution with a final concentration of at least 2.08 mg/mL [2].

> Critical Note: Dosing solutions for in vivo studies should be prepared fresh on the day of use.

Biological Context & Handling Notes
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e Biological Activity: N-Desethyl Amodiaquine Dihydrochloride is the active metabolite of the
antimalarial drug Amodiaquine. It is responsible for the therapeutic effect against malaria, with
reported ICso values of 25 nM and 97 nM against different strains of Plasmodium falciparum (3D7 and
V1/S, respectively) [2] [3].

¢ Handling and Safety: The compound is hygroscopic (absorbs moisture from the air), so it should
be stored in a sealed container in a dry environment. Always use personal protective equipment and
refer to the Safety Data Sheet (SDS) for detailed handling instructions [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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